Ethyl 1,3-thiazolidine-2-carboxylate

• Molecular Formula: C6H11NO2S
• Molecular Weight: 161.22 g/mol
• IUPAC Name: ethyl 1,3-thiazolidine-2-carboxylate
• InChI: InChI=1S/C6H11NO2S/c1-2-9-6(8)5-7-3-4-10-5/h5,7H,2-4H2,1H3
• InChI Key: STIPQAUQYAPPPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1NCCS1

Description

Ethyl 1,3-thiazolidine-2-carboxylate is a useful research compound. Its molecular formula is C6H11NO2S and its molecular weight is 161.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

22.6 g of mercaptoethylamine hydrochloride and 20.4 g of ethyl glyoxylate are heated with 100 g of 3A molecular sieves on a water bath for 45 min. The mixture is filtered, the filtrate is evaporated in vacuo, the residue is filtered through silica gel and the product is crystallized from methylene chloride/tert.-butyl methyl ether. 27 g of the thiazolidine derivative are obtained. ##STR17##